Cas no 2229276-23-5 (imidazo1,2-apyridin-7-ol hydrochloride)
imidazo1,2-apyridin-7-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Imidazo[1,2-a]pyridin-7-ol HCl
- imidazo1,2-apyridin-7-ol hydrochloride
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- Inchi: 1S/C7H6N2O.ClH/c10-6-1-3-9-4-2-8-7(9)5-6;/h1-5,10H;1H
- InChI Key: YJUKFLVQQBUXLD-UHFFFAOYSA-N
- SMILES: OC1C=CN2C=CN=C2C=1.Cl
imidazo1,2-apyridin-7-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1725875-0.05g |
imidazo[1,2-a]pyridin-7-ol hydrochloride |
2229276-23-5 | 95% | 0.05g |
$75.0 | 2023-09-20 | |
| Enamine | EN300-1725875-0.1g |
imidazo[1,2-a]pyridin-7-ol hydrochloride |
2229276-23-5 | 95% | 0.1g |
$110.0 | 2023-09-20 | |
| Enamine | EN300-1725875-0.25g |
imidazo[1,2-a]pyridin-7-ol hydrochloride |
2229276-23-5 | 95% | 0.25g |
$157.0 | 2023-09-20 | |
| Enamine | EN300-1725875-0.5g |
imidazo[1,2-a]pyridin-7-ol hydrochloride |
2229276-23-5 | 95% | 0.5g |
$248.0 | 2023-09-20 | |
| Enamine | EN300-1725875-1.0g |
imidazo[1,2-a]pyridin-7-ol hydrochloride |
2229276-23-5 | 95% | 1.0g |
$318.0 | 2023-07-10 | |
| Enamine | EN300-1725875-2.5g |
imidazo[1,2-a]pyridin-7-ol hydrochloride |
2229276-23-5 | 95% | 2.5g |
$555.0 | 2023-09-20 | |
| Enamine | EN300-1725875-5.0g |
imidazo[1,2-a]pyridin-7-ol hydrochloride |
2229276-23-5 | 95% | 5.0g |
$950.0 | 2023-07-10 | |
| Enamine | EN300-1725875-10.0g |
imidazo[1,2-a]pyridin-7-ol hydrochloride |
2229276-23-5 | 95% | 10.0g |
$1368.0 | 2023-07-10 | |
| Enamine | EN300-1725875-1g |
imidazo[1,2-a]pyridin-7-ol hydrochloride |
2229276-23-5 | 95% | 1g |
$318.0 | 2023-09-20 | |
| Enamine | EN300-1725875-5g |
imidazo[1,2-a]pyridin-7-ol hydrochloride |
2229276-23-5 | 95% | 5g |
$950.0 | 2023-09-20 |
imidazo1,2-apyridin-7-ol hydrochloride Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on imidazo1,2-apyridin-7-ol hydrochloride
Introduction to Imidazo[1,2-a]pyridin-7-ol Hydrochloride (CAS No. 2229276-23-5)
Imidazo[1,2-a]pyridin-7-ol hydrochloride (CAS No. 2229276-23-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its pharmacological properties and therapeutic applications.
The chemical structure of imidazo[1,2-a]pyridin-7-ol hydrochloride consists of an imidazopyridine core with a hydroxyl group at the 7-position, forming a salt with hydrochloric acid. This structural arrangement confers the compound with specific chemical and physical properties that make it an attractive candidate for drug development. The imidazopyridine scaffold is well-known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels.
Recent research has highlighted the potential of imidazo[1,2-a]pyridin-7-ol hydrochloride in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that imidazo[1,2-a]pyridin-7-ol hydrochloride significantly reduced neuronal cell death in a model of Parkinson's disease by scavenging reactive oxygen species (ROS) and downregulating pro-inflammatory cytokines.
In addition to its neuroprotective properties, imidazo[1,2-a]pyridin-7-ol hydrochloride has also shown promise as an anti-cancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis through the activation of caspase pathways.
The pharmacokinetic profile of imidazo[1,2-a]pyridin-7-ol hydrochloride has been extensively studied to ensure its suitability for clinical applications. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, making it suitable for once-daily dosing regimens. Furthermore, the compound shows low toxicity in animal models, which is a crucial factor for its advancement into clinical trials.
Clinical trials are currently underway to evaluate the safety and efficacy of imidazo[1,2-a]pyridin-7-ol hydrochloride in human subjects. Early phase I trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for phase II trials to further investigate the compound's therapeutic potential in specific patient populations.
The potential applications of imidazo[1,2-a]pyridin-7-ol hydrochloride extend beyond neurological disorders and cancer. Recent studies have explored its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). In vitro experiments have shown that this compound effectively inhibits the production of pro-inflammatory cytokines and chemokines in immune cells, suggesting its potential as an anti-inflammatory agent.
In conclusion, imidazo[1,2-a]pyridin-7-ol hydrochloride (CAS No. 2229276-23-5) represents a promising candidate for drug development due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, making it a valuable asset in the quest for novel treatments for various diseases.
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